Cas no 1233520-21-2 ((6-Methyl-3-phenyl-2-pyridinyl)methanol)

• Product Name: (6-Methyl-3-phenyl-2-pyridinyl)methanol
• CAS No: 1233520-21-2
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 5282425
• Update Time: 2025-06-07

(6-Methyl-3-phenyl-2-pyridinyl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-methyl-3-phenylpyridin-2-yl)methanol
• (6-Methyl-3-phenyl-2-pyridinyl)methanol

• Inchi： 1S/C13H13NO/c1-10-7-8-12(13(9-15)14-10)11-5-3-2-4-6-11/h2-8,15H,9H2,1H3
• InChI Key： WYCHVNYGINUYEJ-UHFFFAOYSA-N
• SMILES： OCC1C(=CC=C(C)N=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on (6-Methyl-3-phenyl-2-pyridinyl)methanol

Introduction to (6-Methyl-3-phenyl-2-pyridinyl)methanol (CAS No: 1233520-21-2)

(6-Methyl-3-phenyl-2-pyridinyl)methanol, identified by its Chemical Abstracts Service (CAS) number 1233520-21-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The structural features of (6-Methyl-3-phenyl-2-pyridinyl)methanol make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of (6-Methyl-3-phenyl-2-pyridinyl)methanol consists of a pyridine ring substituted with a methyl group at the 6-position, a phenyl group at the 3-position, and a hydroxymethyl group at the 2-position. This unique arrangement of functional groups contributes to its reactivity and potential biological interactions. The presence of the hydroxymethyl group, in particular, suggests that this compound may serve as a precursor in the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The specific substitution pattern in (6-Methyl-3-phenyl-2-pyridinyl)methanol may contribute to its unique pharmacological properties, making it a promising candidate for further investigation.

One of the most compelling aspects of (6-Methyl-3-phenyl-2-pyridinyl)methanol is its utility as a building block in medicinal chemistry. The pyridine core is a common scaffold in many drugs, and modifications to this core can lead to significant changes in biological activity. Researchers have utilized pyridine derivatives to develop drugs that target specific enzymes and receptors involved in disease pathways. The structural diversity of these compounds allows for the exploration of multiple therapeutic avenues.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. For instance, modifications to the pyridine ring have been shown to enhance binding affinity and selectivity for target proteins. This has led to the development of novel drugs with improved efficacy and reduced side effects. The compound (6-Methyl-3-phenyl-2-pyridinyl)methanol, with its unique substitution pattern, may offer similar advantages in drug design.

The synthesis of (6-Methyl-3-phenyl-2-pyridinyl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, Grignard additions, and palladium-catalyzed cross-coupling reactions. The choice of synthetic methodology depends on factors such as cost-effectiveness, scalability, and environmental considerations.

In addition to its pharmaceutical applications, (6-Methyl-3-phenyl-2-pyridinyl)methanol has potential uses in materials science and chemical research. Pyridine derivatives are known for their ability to form coordination complexes with metals, which can be exploited in catalysis and material design. The hydroxymethyl group in this compound may also serve as a site for further functionalization, allowing for the creation of more complex molecular architectures.

The chemical properties of (6-Methyl-3-phenyl-2-pyridinyl)methanol make it an interesting subject for spectroscopic studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) are commonly used to characterize its structure and purity. These analytical methods provide valuable insights into the molecular interactions and reactivity patterns.

In conclusion, (6-Methyl-3-phenyl-2-pyridinyl)methanol (CAS No: 1233520-21-2) is a versatile compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable intermediate for drug development, while its reactivity allows for further functionalization and application in various scientific fields. As research continues to uncover new applications for pyridine derivatives, compounds like (6-Methyl-3-phenyl-2-pyridinyl)methanol will undoubtedly play an important role in advancing chemical science and medicine.